Cas no 1353952-05-2 (N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide)

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide is a specialized organic compound featuring a cyclopropyl group and a hydroxyethyl-substituted piperidine moiety. Its molecular structure, combining an acetamide backbone with a tertiary amine and hydroxyl functionality, suggests potential utility in medicinal chemistry and pharmaceutical research. The compound's cyclopropyl group may enhance metabolic stability, while the hydroxyethyl side chain could improve solubility and bioavailability. This structural complexity makes it a candidate for further investigation in drug discovery, particularly for targeting central nervous system (CNS) or receptor-specific applications. Its synthesis and derivatization may offer opportunities for developing novel bioactive molecules with tailored pharmacological properties.

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide structure

1353952-05-2 structure

Product Name:N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide

CAS No:1353952-05-2

MF:C₁₃H₂₄N₂O₂

MW:240.341863632202

CID:2163437

Update Time:2025-05-27

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

- N-cyclopropyl-n-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide
- N-Cyclopropyl-N-((1-(2-hydroxyethyl)piperidin-3-yl)methyl)acetamide
- AM92451
- N-Cyclopropyl-N-[1-(2-hydroxyethyl)piperidin-3-ylmethyl]acetamide
- N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide
- Inchi： 1S/C13H24N2O2/c1-11(17)15(13-4-5-13)10-12-3-2-6-14(9-12)7-8-16/h12-13,16H,2-10H2,1H3
- InChI Key： GEECQJQALSBKJK-UHFFFAOYSA-N
- SMILES： O=C(C)N(CC1CN(CCO)CCC1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 266
Topological Polar Surface Area: 43.8

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM496680-1g	N-Cyclopropyl-N-((1-(2-hydroxyethyl)piperidin-3-yl)methyl)acetamide	1353952-05-2	97%	1g	$1378	2022-09-03
Fluorochem	084548-500mg	N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide	1353952-05-2		500mg	￡694.00	2022-03-01

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Related Categories

Additional information on N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide

Comprehensive Overview of N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide (CAS No. 1353952-05-2)

The compound N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide, with the CAS number 1353952-05-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclopropyl group, a hydroxyethyl-substituted piperidine, and an acetamide moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological pathways and metabolic regulation, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for piperidine derivatives like N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide has surged due to their role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. GPCRs are critical in treating conditions such as chronic pain, inflammation, and neurodegenerative diseases. The hydroxyethyl side chain in this compound enhances its solubility and bioavailability, addressing a common challenge in small-molecule drug design. This feature is frequently searched by professionals looking for improved drug delivery systems.

The synthetic route for CAS 1353952-05-2 often involves multi-step organic reactions, including reductive amination and N-acylation, which are widely discussed in academic and industrial forums. Its cyclopropyl group contributes to metabolic stability, a key consideration for orally active pharmaceuticals. Given the rising interest in sustainable chemistry, researchers are also exploring greener synthesis methods for such compounds, a trend reflected in recent Google Scholar and PubMed queries.

From an SEO perspective, terms like "piperidine-based drug intermediates", "hydroxyethyl-piperidine derivatives", and "acetamide applications in medicine" are highly relevant to this compound. These keywords align with user searches on platforms like SciFinder and Reaxys, where scientists seek structure-activity relationships (SAR) data. Additionally, the compound’s potential role in central nervous system (CNS) therapeutics ties into popular discussions about blood-brain barrier penetration, a frequent query in AI-driven drug discovery tools.

Quality control and analytical characterization of N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-acetamide rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with ICH guidelines, a recurring theme in regulatory-focused searches. The compound’s logP and pKa values, critical for ADME profiling, are also frequently analyzed, reflecting the industry’s emphasis on predictive pharmacokinetics.

In conclusion, CAS 1353952-05-2 represents a promising scaffold for medicinal chemistry, bridging gaps between chemical synthesis and therapeutic innovation. Its relevance to GPCR-targeted drugs and CNS disorders positions it at the forefront of contemporary research, answering pressing questions in biopharmaceutical forums and patent literature. As the field evolves, this compound may unlock new avenues for disease-modifying treatments, making it a focal point for both academia and industry.